Cas no 733742-78-4 (trans-2-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid)

• Product Name: trans-2-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid
• CAS No: 733742-78-4
• MF: C₁₄H₁₅ClO₃
• MW: 266.720103502274
• CID: 873292
• PubChem ID: 24722439
• Update Time: 2025-06-27

trans-2-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(3-chlorobenzoyl)cyclohexane-1-carboxylic acid
• AST-1306
• trans-2-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid
• DTXSID70641363
• TRANS-2-(3-CHLOROBENZOYL)CYCLOHEXANE-1-CARBOXYLICACID
• MFCD01311270
• AKOS016017485
• 733742-78-4

• MDL： MFCD01311270
• Inchi： 1S/C14H15ClO3/c15-10-5-3-4-9(8-10)13(16)11-6-1-2-7-12(11)14(17)18/h3-5,8,11-12H,1-2,6-7H2,(H,17,18)/t11-,12-/m1/s1
• InChI Key： NSALXIWKYUKRPY-VXGBXAGGSA-N
• SMILES： ClC1=CC=CC(=C1)C([C@@H]1CCCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 266.07100
• Monoisotopic Mass: 266.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 148-153
• Boiling Point: 447.2±40.0 °C at 760 mmHg
• Flash Point: 224.3±27.3 °C
• PSA: 54.37000
• LogP: 3.41370
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

trans-2-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S25; S36/37/39
• Safety Term：25-36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on trans-2-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid

Introduction to trans-2-(3-Chlorobenzoyl)cyclohexane-1-carboxylic Acid (CAS No. 733742-78-4)

trans-2-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid, with the CAS number 733742-78-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered attention due to its versatile structural features and potential applications in drug development. The presence of both a cyclohexane ring and a chlorobenzoyl group makes it a valuable intermediate for synthesizing more complex molecules, particularly in the realm of medicinal chemistry.

The compound's structure, featuring a rigid cyclohexane ring and an electron-withdrawing chlorobenzoyl moiety, contributes to its unique chemical properties. These properties make it an attractive candidate for further functionalization, enabling the creation of novel pharmacophores. In recent years, there has been growing interest in exploring the pharmacological potential of such intermediates, especially in the context of developing new therapeutic agents.

One of the most compelling aspects of trans-2-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid is its role as a building block in the synthesis of biologically active compounds. The chlorobenzoyl group, in particular, is known for its ability to participate in various chemical reactions, including condensation reactions with amines to form amides, which are common motifs in many drugs. Additionally, the cyclohexane ring provides steric and electronic effects that can influence the overall biological activity of the resulting molecules.

Recent studies have highlighted the importance of optimizing synthetic routes to improve the yield and purity of trans-2-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable production processes. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups into the molecule with high precision.

The pharmaceutical industry has shown particular interest in derivatives of this compound due to their potential as scaffolds for drug discovery. Researchers are exploring various modifications to enhance binding affinity and selectivity for target enzymes or receptors. For example, computational modeling studies have suggested that subtle changes in the substitution pattern around the cyclohexane ring can significantly alter the pharmacokinetic properties of derived compounds.

In addition to its applications in drug development, trans-2-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid has found utility in materials science. Its unique structural features make it a suitable candidate for designing polymers with specific mechanical or electronic properties. The combination of rigidity from the cyclohexane ring and polarity from the chlorobenzoyl group allows for tunable material characteristics, making it promising for applications such as coatings or conductive polymers.

The synthesis of this compound typically involves multi-step organic transformations, starting from readily available precursors. A common approach involves the Friedel-Crafts acylation of benzene derivatives followed by reduction and further functionalization. Recent innovations in synthetic methodologies have focused on reducing reaction times and minimizing waste, aligning with global efforts toward sustainable chemistry.

The chemical reactivity of trans-2-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid makes it a valuable tool for synthetic chemists. Its ability to undergo various transformations allows for the creation of a wide range of derivatives with tailored properties. This flexibility is particularly important in medicinal chemistry, where small structural modifications can lead to significant changes in biological activity.

Ongoing research continues to uncover new applications for this compound. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in synthetic strategies and exploring novel therapeutic targets. The integration of machine learning and artificial intelligence into drug discovery processes has also accelerated the identification of promising candidates derived from intermediates like this one.

The future prospects for trans-2-(3-Chlorobenzoyl)cyclohexane-1-carboxylic acid appear bright, with potential applications spanning multiple industries. As synthetic techniques evolve and our understanding of molecular interactions deepens, this compound is likely to play an increasingly important role in both academic research and industrial development. Its unique structural features offer a rich foundation for creating innovative solutions across various scientific disciplines.